Cas no 74483-53-7 (Benzene,1-fluoro-4-methyl-2-phenoxy-)

• Product Name: Benzene,1-fluoro-4-methyl-2-phenoxy-
• CAS No: 74483-53-7
• MF: C₁₃H₁₁FO
• MW: 202.224247217178
• CID: 556639
• PubChem ID: 14257298
• Update Time: 2025-04-19

Benzene,1-fluoro-4-methyl-2-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-fluoro-4-methyl-2-phenoxy-
• 1-fluoro-4-methyl-2-phenoxybenzene
• 4-FLUORO-3-(PHENOXY)TOLUENE
• 1-Fluoro-4-methyl-2-phenoxy-benzene
• 4-methyl-2-phenoxyfluorobenzene
• 74483-53-7
• 4-Fluoro-1-methyl-3-phenoxybenzene
• 2-Fluoro-5-methyldiphenyl ether
• FT-0641524
• ILKFYEKKPVEUOK-UHFFFAOYSA-N
• A838149
• 4-Fluoro-3-phenoxytoluene
• SCHEMBL2537380
• DTXSID90558101
• 3-phenoxy-4-fluorotoluene
• Benzene, 1-fluoro-4-methyl-2-phenoxy-
• MFCD04972885
• AKOS017343837
• 4-fluoro-3-phenoxy-toluene

• MDL： MFCD04972885
• Inchi： 1S/C13H11FO/c1-10-7-8-12(14)13(9-10)15-11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： ILKFYEKKPVEUOK-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=CC=1OC1C=CC=CC=1

Computed Properties

• Exact Mass: 202.07900
• Monoisotopic Mass: 202.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.12
• Boiling Point: 252°C at 760 mmHg
• Flash Point: 94°C
• Refractive Index: 1.55
• PSA: 9.23000
• LogP: 3.92640

Benzene,1-fluoro-4-methyl-2-phenoxy- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38